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Compound of Interest

Compound Name: Hydrobenzamide

Cat. No.: B1588721

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the crystal structure of
hydrobenzamide (C21H1sN2z), an organic compound synthesized from the condensation of
benzaldehyde and ammonia. Understanding its three-dimensional structure is crucial for
applications in organic synthesis, medicinal chemistry, and materials science, where it serves
as a versatile intermediate. This guide details the experimental protocols for its synthesis and
crystallographic analysis and presents the key structural data in a clear, accessible format.

Experimental Protocols

The determination of hydrobenzamide's crystal structure involves a multi-step process
beginning with its synthesis, followed by purification through recrystallization to obtain high-
quality single crystals, and culminating in single-crystal X-ray diffraction analysis.

Synthesis of Hydrobenzamide

Hydrobenzamide is synthesized via the condensation reaction of benzaldehyde and ammonia.

[1]
e Reaction: 3 CéeHsCHO + 2 NH3z — C21HisN2 + 3 H20

e Procedure: 5 ml of benzaldehyde is mixed with 25 ml of concentrated ammonium hydroxide
solution in a stoppered flask.[2] The mixture is allowed to stand at room temperature for
approximately 48 hours.[2] During this period, solid crystals of hydrobenzamide precipitate
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out of the solution. The reaction can also be performed by bubbling anhydrous gaseous
ammonia through liquid benzaldehyde, maintaining a temperature between 0°C and 50°C.[3]
The resulting solid is then isolated by filtration.

Purification and Crystallization

Obtaining a high-quality crystal suitable for X-ray diffraction requires purification of the crude
product.

o Washing: The filtered crystals are first washed with water to remove any unreacted ammonia
and other water-soluble impurities.[2]

o Recrystallization: The crude hydrobenzamide is then recrystallized from a suitable solvent,
such as absolute ethanol.[2][4] The solid is dissolved in a minimum amount of hot ethanol,
and the solution is allowed to cool slowly. This process yields well-defined, colorless
prismatic crystals as the solubility of hydrobenzamide decreases with temperature.[5] The
purified crystals are then dried under a vacuum.[4]

Single-Crystal X-ray Diffraction Analysis

The precise atomic arrangement is determined using single-crystal X-ray diffraction.

o Crystal Mounting: A suitable, defect-free single crystal of hydrobenzamide is selected under
a microscope and mounted on a goniometer head.

o Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic
X-rays (e.g., MoKa or CuKa radiation) is directed at the crystal.[6][7] As the crystal is rotated,
a diffraction pattern is produced, which is recorded by a detector. Data is typically collected
at a controlled temperature to minimize thermal vibrations of the atoms.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The crystal structure is solved using direct
methods or Patterson methods and then refined using full-matrix least-squares on F2.[7] This
refinement process adjusts atomic positions and thermal parameters to achieve the best
possible fit between the observed and calculated diffraction patterns.

Crystal Structure and Data
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Single-crystal X-ray diffraction studies have revealed that hydrobenzamide crystallizes in the
orthorhombic space group P212121.[8] The stability of this crystal structure is maintained by a
network of hydrogen bonds.[8] The molecule adopts a nearly flat conformation, which facilitates
Ti-conjugation between the aromatic rings.[8]

Parameter Value Reference
Chemical Formula C21H1sN:2 9]
Molecular Weight 298.38 g/mol [9]
Crystal System Orthorhombic [8]
Space Group P212121 [8]
Unit Cell Volume (V) 1,897.2 A3 [8]
Z (Molecules per Unit Cell) 4 [8]
Calculated Density (p) 1.283 g/cm3 [8]
R-Factor 0.036 [8]

Table 2: Selected Molecular Geometry Parameters

Parameter Value Reference

Imine Bond Lengths (C=N) 1.27-1.29 A [8]

Dihedral Angle (between
_ _ 7.89° [8]
benzylidene rings)

Visualization of Experimental Workflow

The logical flow from chemical synthesis to final structural analysis is a critical aspect of
crystallography. The following diagram illustrates this workflow.
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Experimental workflow for the determination of hydrobenzamide's crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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